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Compound of Interest

Compound Name:
8-Hydroxyquinoline-3-carboxylic

acid

CAS No.: 911109-16-5

Cat. No.: B3030472

Get Quote

8-Hydroxyquinoline-3-carboxylic acid (CAS: 911109-16-5) is a critical organic building block

utilized extensively in drug discovery. Its biologically active pharmacophore—the 8-

hydroxyquinoline scaffold—makes it highly valuable in the synthesis of antiviral therapeutics,

notably in targeting the NSP14/NSP10 RNA repair complex in pan-coronavirus research .

However, the very properties that make it biologically active also present specific handling

challenges in the laboratory.

As a Senior Application Scientist, my goal is to ensure you treat this compound not just as a

standard reagent, but as a potent chemical entity. This guide provides drug development

professionals with a self-validating system for safe handling, rigorous personal protective

equipment (PPE) protocols, and compliant disposal methodologies.

Hazard Identification & Physicochemical Risk
Profile
Understanding the causality behind safety protocols requires a clear assessment of the

chemical's hazards. As a crystalline solid, its primary risks stem from dust inhalation and
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mucosal contact. The following table summarizes the quantitative and qualitative hazard data

derived from standard Safety Data Sheets .

Table 1: GHS Hazard Profile for 8-Hydroxyquinoline-3-carboxylic Acid
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Hazard Class GHS Code Statement
Mechanistic
Causality &
Operational Impact

Acute Toxicity (Oral) H302 Harmful if swallowed

The quinoline scaffold

can interact with

cellular targets;

mandates strict

prohibition of

food/drink and

requires thorough

handwashing post-

operation.

Skin Irritation H315 Causes skin irritation

Lipophilic properties

allow partial

penetration of the

stratum corneum;

requires impermeable

barrier protection

(nitrile).

Eye Irritation H319
Causes serious eye

irritation

The acidic functional

group (carboxylic

acid) lowers local pH

upon contact with the

tear film, causing

acute corneal

inflammation.

STOT (Single

Exposure)
H335

May cause respiratory

irritation

Fine particulate dust

can deposit in the

upper respiratory

tract; mandates

handling exclusively in

a controlled airflow

environment.
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Personal Protective Equipment (PPE) Matrix
Do not merely wear PPE; understand why each layer is deployed. The following matrix is

designed to counter the specific H-statements associated with this compound .

Respiratory Protection (Countering H335):

Requirement: Handle exclusively inside a certified Class II Type A2 Biological Safety

Cabinet or a Chemical Fume Hood with a face velocity of 80-100 FPM.

Causality: The aerodynamic diameter of milled chemical powders allows them to remain

suspended in ambient air. The fume hood provides a negative pressure barrier, preventing

inhalation of irritating particulates. If a hood is temporarily unavailable (e.g., during bulk

transport of a compromised container), an N95 or P100 particulate respirator is mandatory.

Hand Protection (Countering H315):

Requirement: Double-gloving with nitrile gloves (minimum 0.11 mm thickness for the inner

glove, 0.14 mm for the outer).

Causality: Nitrile provides excellent resistance to weak organic acids. Double-gloving

ensures that if the outer glove is contaminated with static-charged powder during

weighing, it can be safely doffed without exposing the skin, preventing transdermal

irritation.

Eye & Face Protection (Countering H319):

Requirement: ANSI Z87.1-compliant, snug-fitting chemical safety goggles.

Causality: Standard safety glasses with side shields are insufficient against airborne dust.

Goggles create a complete seal against the face, protecting the mucosal tear film from the

acidic dust.

Body Protection:

Requirement: Flame-retardant, knee-length laboratory coat with knit cuffs, fully buttoned.

Closed-toe, non-porous shoes.
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Operational Workflows: Step-by-Step Handling
Every protocol must be a self-validating system. The following workflow ensures containment

from the moment the vial is opened to the completion of the assay preparation.

Step 1: Pre-Weighing Preparation

Validate Containment: Verify the calibration date and airflow monitor of the chemical fume

hood. Ensure the sash is positioned at the correct operational height.

Clear Workspace: Remove incompatible materials (strong oxidizing agents, strong bases)

from the hood to prevent unintended cross-reactivity.

Static Mitigation: Place an anti-static weighing boat on the analytical balance. Causality: Anti-

static boats prevent the fine powder of 8-Hydroxyquinoline-3-carboxylic acid from

repelling and aerosolizing due to static charge buildup, which is common in dry laboratory

environments.

Step 2: Transfer and Weighing

Don all required PPE as outlined in the matrix.

Open the chemical vial slowly inside the hood to allow any internal pressure differential to

equilibrate without ejecting powder.

Use a grounded, stainless-steel micro-spatula to transfer the solid.

Cap the source vial immediately after the desired mass is obtained to minimize exposure

time.

Step 3: Solubilization

Transfer the solid to a designated volumetric flask or assay tube.

Add the appropriate solvent. For biological assays, DMSO is standard; for aqueous

applications, use a mild aqueous base (e.g.,

) to deprotonate the carboxylic acid and increase aqueous solubility.
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Self-Validation Check: Visually confirm the vessel is hermetically sealed before vortexing or

sonicating. This prevents the aerosolization of the dissolved compound, which can easily

bypass standard respiratory defenses.

Spill Response & Waste Disposal Plan
Environmental persistence of quinoline derivatives requires strict adherence to disposal

protocols .

Spill Response Protocol:

Isolate: Evacuate personnel from the immediate vicinity if the spill occurs outside a fume

hood.

Protect: Ensure full PPE is worn, upgrading to a P100 respirator if airborne dust is visible.

Contain (No Dry Sweeping): Do NOT dry sweep. Dry sweeping aerosolizes the H335-rated

dust.

Neutralize & Collect: Lightly mist the spilled powder with a compatible solvent (e.g., water or

a dilute alkaline solution) to suppress dust. Carefully scoop the dampened material using a

non-sparking tool into a hazardous waste container.

Decontaminate: Wash the spill area with soap and water, followed by a 70% ethanol wipe

down to remove lipophilic residues.

Waste Segregation Plan:

Solid Waste: Dispose of all contaminated weighing boats, pipette tips, and empty vials in a

designated, clearly labeled "Solid Hazardous Waste - Toxic/Irritant" container.

Liquid Waste: Solutions of 8-Hydroxyquinoline-3-carboxylic acid in organic solvents (like

DMSO) must be collected in "Non-Halogenated Organic Waste" carboys. Aqueous

neutralized solutions should be collected in "Aqueous Hazardous Waste" containers. Never

pour down the drain.

Process Visualization
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Workflow for handling and disposal of 8-Hydroxyquinoline-3-carboxylic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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